![molecular formula C10H12Cl2N2O B060554 1-(3-chlorophenyl)piperazin-2-one Hydrochloride CAS No. 183500-94-9](/img/structure/B60554.png)
1-(3-chlorophenyl)piperazin-2-one Hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of 1-(3-chlorophenyl)piperazin-2-one Hydrochloride involves a series of chemical reactions starting from 2,6-dichloro-nitrobenzene and piperazine. The process includes alkylation, acidulation, reduction of the nitro group, diazotization, substitution, and hydrolysis, resulting in a total yield of approximately 48.2%. Factors influencing the synthesis process, such as alkylation, acidulation, and reduction conditions, have been explored to optimize the yield and purity of the product (Quan, 2006).
Molecular Structure Analysis
The molecular structure of this compound has been confirmed through various spectroscopic techniques, including Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. These techniques validate the chemical structure and the presence of specific functional groups within the compound, confirming its expected molecular composition (Li Ning-wei, 2005).
Chemical Reactions and Properties
This compound participates in various chemical reactions characteristic of piperazine derivatives, such as reductive amination and substitution reactions. Its chemical reactivity is influenced by the chlorophenyl group, which alters its electronic and steric properties, thereby affecting its interaction with different reagents and substrates (S. Mai, 2005).
Scientific Research Applications
Synthesis and Structural Analysis :
- Mai (2005) described the synthesis of a related compound, 1-(3-chlorophenyl)-4-(3-chloropropyl)-piperazine hydrochloride, with an overall yield of 45.7% Mai, S. (2005).
- Li Ning-wei (2006) and Z. Quan (2006) both reported on the synthesis of 1-(2,3-dichlorophenyl)piperazine, another related compound, with yields of 53.3% and 48.2%, respectively, emphasizing its role as a pharmaceutical intermediate Li Ning-wei (2006), Z. Quan (2006).
Biological and Pharmaceutical Applications :
- Muzzaffar A Bhat et al. (2018) investigated the structural, electronic, molecular, and biological properties of a similar compound, revealing potential activity against prostate-specific membrane protein Bhat, M. A., et al. (2018).
- R. Staack and H. Maurer (2003) conducted studies on the metabolism and toxicological analysis of 1-(3-chlorophenyl)piperazine (mCPP), a designer drug, in rat urine, identifying key metabolites Staack, R., & Maurer, H. (2003).
- R. Fuller et al. (1981) explored the pharmacological effects of 1-(m-Chlorophenyl)piperazine (CPP) in rats, identifying it as a serotonin receptor agonist Fuller, R., et al. (1981).
- A. Hamik and S. Peroutka (1989) assessed the affinity of 1-(m-chlorophenyl)piperazine (mCPP) for various neurotransmitter receptor binding sites in the human brain Hamik, A., & Peroutka, S. (1989).
Chemical Analysis and Detection :
- W. P. Silva et al. (2021) developed a rapid electrochemical method for detecting mCPP in forensic samples Silva, W. P., et al. (2021).
- M. Barroso et al. (2010) established a procedure for analyzing phenylpiperazine-like stimulants, including mCPP, in human hair Barroso, M., et al. (2010).
Mechanism of Action
properties
IUPAC Name |
1-(3-chlorophenyl)piperazin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O.ClH/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14;/h1-3,6,12H,4-5,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZULMVLNYMMNLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)C2=CC(=CC=C2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90436056 | |
Record name | 1-(3-chlorophenyl)piperazin-2-one Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90436056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
183500-94-9 | |
Record name | 1-(3-chlorophenyl)piperazin-2-one Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90436056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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